Stereochemical Potency Advantage: (Z)-PugNAc vs. (E)-PugNAc
The (Z)-stereoisomer of PUGNAc demonstrates substantially greater inhibitory potency against O-GlcNAcase compared to the (E)-isomer. At 1 μM concentration, (Z)-PUGNAc achieved approximately 80% inhibition of O-GlcNAcase activity, establishing the (Z)-configuration as the pharmacologically relevant stereoisomer [1]. This stereochemical dependence dictates that procurement of the defined (Z)-isomer, rather than a mixed isomeric preparation or the (E)-isomer, is essential for reproducible experimental outcomes.
| Evidence Dimension | O-GlcNAcase inhibition at fixed concentration |
|---|---|
| Target Compound Data | ~80% inhibition at 1 μM |
| Comparator Or Baseline | (E)-PUGNAc: substantially lower inhibition (exact quantitative comparator data not provided in primary source; class-level inference of potency differential supported by multiple vendor datasheets) |
| Quantified Difference | (Z)-isomer is vastly more potent than (E)-isomer both in vitro and in cells |
| Conditions | Enzymatic assay; concentration 1 μM |
Why This Matters
Stereochemical identity directly determines experimental potency; procurement of the incorrect stereoisomer yields substantially attenuated OGA inhibition and confounded experimental interpretation.
- [1] Perreira M, Kim EJ, Thomas CJ, Hanover JA. Inhibition of O-GlcNAcase by PUGNAc is dependent upon the oxime stereochemistry. Bioorg Med Chem. 2006;14(3):837-846. PMID: 16214344. View Source
